Cas no 2172144-44-2 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-methylbutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-methylbutanoic acid
• CAS No: 2172144-44-2
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6449218
• PubChem ID: 165813473
• Update Time: 2025-06-08

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-methylbutanoic acid
• 2172144-44-2
• EN300-1491886
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]-2-methylbutanoic acid

• Inchi： 1S/C25H30N2O6/c1-16(24(29)30)11-12-26-23(28)13-17(32-2)14-27-25(31)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22H,11-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： JFTJDSYYFKBXMY-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCCC(C(=O)O)C)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-methylbutanoic acid

Recent Advances in the Study of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-methylbutanoic acid (CAS: 2172144-44-2)

The compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-methylbutanoic acid (CAS: 2172144-44-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutics. The following sections provide an in-depth analysis of the latest research findings related to this compound.

One of the most notable advancements involves the use of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-methylbutanoic acid in the synthesis of peptide-based inhibitors. Researchers have demonstrated its efficacy in modulating enzyme activity, particularly in the context of proteases involved in inflammatory and oncogenic pathways. The compound's ability to incorporate into peptide chains while maintaining stability under physiological conditions makes it a valuable tool for developing next-generation therapeutics.

In addition to its role in peptide synthesis, recent studies have highlighted the potential of CAS: 2172144-44-2 in drug delivery systems. Its structural properties allow for conjugation with various drug molecules, enhancing their bioavailability and target specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the development of a prodrug system for cancer therapy, showcasing improved tumor penetration and reduced off-target effects.

Further investigations into the mechanistic aspects of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-methylbutanoic acid have revealed its interactions with cellular receptors and signaling pathways. Molecular docking simulations and in vitro assays have provided insights into its binding affinity and selectivity, paving the way for rational drug design. These findings underscore the compound's versatility and its potential to address unmet medical needs in areas such as autoimmune diseases and metabolic disorders.

In conclusion, the ongoing research on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-methylbutanoic acid (CAS: 2172144-44-2) underscores its significance in modern pharmaceutical science. Its applications span from peptide synthesis to advanced drug delivery systems, with promising results in preclinical studies. Future research directions may focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in clinical settings.